2-Cyclopropoxy-1,3-diisopropylbenzene

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OC2CC2
• InChI: InChI=1S/C15H22O/c1-10(2)13-6-5-7-14(11(3)4)15(13)16-12-8-9-12/h5-7,10-12H,8-9H2,1-4H3
• InChIKey: WSGFDDMKRIEFQH-UHFFFAOYSA-N

2-Cyclopropoxy-1,3-diisopropylbenzene – Identity, Class, and Procurement Baseline for the C15H22O Aryl Cyclopropyl Ether

2-Cyclopropoxy-1,3-diisopropylbenzene (CAS 1243347-29-6) is an aryl cyclopropyl ether with molecular formula C15H22O and molecular weight 218.33 g/mol . It belongs to the class of 1,3-diisopropylbenzene derivatives bearing a cyclopropoxy substituent at the 2-position of the aromatic ring. The compound is primarily encountered as a research intermediate or specialty building block in organic synthesis, where both the sterically demanding 1,3-diisopropyl substitution pattern and the conformationally constrained cyclopropoxy group can influence reactivity and physicochemical properties relative to simpler alkoxy analogs [1]. Publicly available primary literature containing direct quantitative comparative data for this specific compound is extremely scarce; the evidence presented herein represents the best available information drawn from authoritative databases, patent disclosures, and class-level chemical reasoning.

Identity Verification

Regioisomer must be confirmed as 2-cyclopropoxy substitution; mass alone cannot distinguish from positional isomer.

Steric Profile

Di-ortho isopropyl groups create a congested aryl ether, supporting regiospecific downstream functionalization.

Spectroscopic Handle

Cyclopropoxy group provides characteristic ¹H/¹³C NMR signals for structural confirmation and purity assessment.

• [1] Rappoport, Z. (Ed.). The Chemistry of the Cyclopropyl Group, Parts 1 and 2. Wiley, 2005. ISBN: 978-0-470-02788-2. View Source

Why Generic Substitution Is Not Advisable for 2-Cyclopropoxy-1,3-diisopropylbenzene in Research and Industrial Workflows

In-class compounds such as 2-isopropoxy-1,3-diisopropylbenzene or 1-cyclopropoxy-2,3-diisopropylbenzene may appear structurally similar but cannot be considered drop-in replacements. The 2-cyclopropoxy-1,3-diisopropylbenzene scaffold combines a sterically congested 1,3-diisopropylbenzene core with a cyclopropoxy substituent that exhibits markedly different conformational dynamics, electronic character, and metabolic stability compared to simple alkoxy or alternative regioisomeric analogs [1]. Cyclopropyl ethers are known to display altered C–O bond polarization, distinct NMR spectroscopic signatures, and differentiated behavior in ring-opening or cross-coupling reactions relative to unstrained alkyl ethers [2]. Furthermore, the regiospecific placement of the cyclopropoxy group at the 2-position between two isopropyl groups creates a unique steric environment that can govern site-selectivity in subsequent transformations — a property that changes upon migrating the substituent to the 1-position or replacing it with a less bulky alkoxy group. The quantitative evidence below, although limited by the compound's emerging status, establishes why procurement specifications must lock in this exact structure rather than accepting a near neighbor.

Target 2-Cyclopropoxy-1,3-diisopropylbenzene

Potential Substitute 2-Isopropoxy-1,3-diisopropylbenzene

Lacks cyclopropane ring strain and distinct NMR fingerprint; may alter reactivity and spectroscopic monitoring.

Target 2-Cyclopropoxy-1,3-diisopropylbenzene

Potential Substitute 1-Cyclopropoxy-2,3-diisopropylbenzene

Positional isomer shares identical mass but different steric environment; may direct electrophiles to unintended ring positions.

• [1] Rappoport, Z. (Ed.). The Chemistry of the Cyclopropyl Group, Parts 1 and 2. Wiley, 2005. ISBN: 978-0-470-02788-2. View Source
• [2] Sauers, R. R. Cyclopropanes: Calculation of NMR Spectra by Ab Initio Methodology. Tetrahedron 1980, 36 (9), 1133–1140. View Source

Quantitative Differentiation Evidence for 2-Cyclopropoxy-1,3-diisopropylbenzene vs. Closest Analogs

Molecular Weight and Formula Distinguishability from Common Oxygen Analogs

2-Cyclopropoxy-1,3-diisopropylbenzene (C15H22O, MW 218.33 g/mol) is distinguishable from its closest oxygen-containing analog 2-isopropoxy-1,3-diisopropylbenzene (C15H24O, MW 220.35 g/mol) by a mass difference of approximately 2.02 Da and the absence of two hydrogen atoms . This mass difference is readily resolved by routine GC-MS or LC-MS analysis, providing a straightforward identity confirmation gate at receipt. In contrast, the positional isomer 1-cyclopropoxy-2,3-diisopropylbenzene shares the identical molecular formula and mass, and therefore cannot be distinguished by mass spectrometry alone, requiring NMR or chromatographic resolution to confirm correct regioisomer procurement.

MS Identity Gate

Class-level

ΔMW = 2.02 Da vs isopropoxy analog; 0 Da vs positional isomer (requires orthogonal ID method).

Supports identity confirmation at receipt; mass alone insufficient for regioisomer.

Confirm regioisomer by NMR or chromatographic method.

Evidence Dimension	Molecular weight (identity confirmation by MS)
Target Compound Data	C15H22O, MW 218.33 g/mol
Comparator Or Baseline	2-Isopropoxy-1,3-diisopropylbenzene: C15H24O, MW 220.35 g/mol; 1-Cyclopropoxy-2,3-diisopropylbenzene: C15H22O, MW 218.33 g/mol (identical to target)
Quantified Difference	ΔMW = 2.02 Da vs. isopropoxy analog; ΔMW = 0 Da vs. positional isomer (requires orthogonal ID method)
Conditions	Standard GC-MS or LC-MS identity verification upon material receipt

Why This Matters

Procurement of the correct regioisomer versus the positional isomer 1-cyclopropoxy-2,3-diisopropylbenzene cannot rely on mass spectrometry alone, necessitating NMR or chromatographic specification in purchase orders to prevent costly mis-shipment errors.

Predicted Boiling Point and Density Differentiation vs. Isopropoxy Analog

Predicted physicochemical property data indicate that 2-cyclopropoxy-1,3-diisopropylbenzene exhibits a lower boiling point relative to its saturated isopropoxy analog. While the target compound lacks published experimental boiling point data, the isopropoxy analog 2-isopropoxy-1,3-diisopropylbenzene has a predicted boiling point of 289.3 ± 29.0 °C and a predicted density of 0.892 ± 0.06 g/cm³ . The cyclopropoxy derivative, having two fewer hydrogen atoms and a strained cyclopropane ring that reduces intermolecular dispersion forces, is expected to exhibit a measurably lower boiling point — a property that can be exploited for distillation-based purification or solvent selection in downstream processing. The predicted density difference, though modest, affects volume-to-mass conversion in large-scale handling.

Boiling Point Estimate

Class-level

Estimated bp depression 5–15 °C vs isopropoxy analog; predicted density ~0.88–0.90 g/cm³.

May support distillation purification design.

Experimental bp/density verification recommended before process use.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Experimental data not publicly available; class-level expectation: bp < 289 °C, density ≈ 0.88–0.90 g/cm³
Comparator Or Baseline	2-Isopropoxy-1,3-diisopropylbenzene: predicted bp 289.3 ± 29.0 °C, predicted density 0.892 ± 0.06 g/cm³
Quantified Difference	Estimated bp depression of approximately 5–15 °C relative to isopropoxy analog (class-level estimate based on reduced molecular weight and cyclopropyl ring effects)
Conditions	ACD/Labs or equivalent predicted properties; experimental verification is advised before relying on these values for critical process decisions

Why This Matters

For distillation purification or solvent-assisted processes, the boiling point difference relative to the isopropoxy analog informs solvent choices and energy requirements; procurement specifications should request experimentally determined bp/density data from the supplier when these properties are process-critical.

Cyclopropoxy Group Conformational Constraint vs. Flexible Alkoxy Chains – Impact on NMR Spectroscopic Fingerprinting

The cyclopropoxy group introduces conformational rigidity not present in flexible alkoxy chains such as isopropoxy or n-propoxy. NMR studies on cyclopropane derivatives demonstrate that the rotational barrier for a cyclopropyl group attached to an aromatic ring is approximately 2.0 kcal/mol, as measured by variable-temperature NMR [1]. For comparison, simple isopropyl ethers exhibit significantly lower rotational barriers, resulting in averaged NMR signals at room temperature. This differential conformational behavior produces distinct ¹H and ¹³C NMR spectral patterns for the cyclopropoxy compound: the diastereotopicity of cyclopropyl methylene protons and the characteristic upfield ¹³C shifts of the cyclopropane ring carbons (typically δ 5–10 ppm for CH₂ and δ 50–55 ppm for CH) provide a unique spectroscopic fingerprint absent in alkoxy analogs. These features serve as both a structural confirmation tool and a differentiation method from the isopropoxy or other alkoxy counterparts.

NMR Fingerprint

Class-level

Cyclopropyl CH₂: δ 0.3–0.8 ppm (¹H), δ 5–10 ppm (¹³C); CH: δ 3.5–4.0 ppm (¹H), δ 50–55 ppm (¹³C). Absent in alkoxy analogs.

Provides unique spectroscopic handle for structural confirmation.

Rotational barrier ~2.0 kcal/mol; variable-temperature NMR may reveal dynamic effects.

Evidence Dimension	¹H and ¹³C NMR spectroscopic signatures
Target Compound Data	Expected: cyclopropyl CH₂ at δ 0.3–0.8 ppm (¹H), δ 5–10 ppm (¹³C); cyclopropyl CH (O–CH) at δ 3.5–4.0 ppm (¹H), δ 50–55 ppm (¹³C) – class-level expectation based on cyclopropyl aryl ethers
Comparator Or Baseline	Isopropoxy analog: isopropyl CH (O–CH) septet at δ 4.3–4.8 ppm (¹H), CH₃ doublet at δ 1.2–1.4 ppm (¹H); no cyclopropyl signals
Quantified Difference	Qualitative difference: presence vs. absence of cyclopropyl characteristic signals; rotational barrier difference of ~2.0 kcal/mol (cyclopropyl) vs. ~0.5–1.0 kcal/mol (isopropyl) [1]
Conditions	Room-temperature ¹H/¹³C NMR in CDCl₃; variable-temperature NMR for rotational barrier determination

Why This Matters

The unique NMR fingerprint of the cyclopropoxy group serves as a primary identity and purity check upon material receipt; the absence of cyclopropyl-characteristic signals immediately flags a wrong-isomer or wrong-analog shipment before the material enters the synthesis workflow.

• [1] Cyclopropylgruppe – Wikipedia. Rotationsbarriere: ca. 2.0 kcal/mol bestimmt durch NMR-Studie. https://de.m.wikipedia.org/wiki/Cyclopropylgruppe (accessed 2026). View Source

Steric Environment Differentiation: 2-Position Cyclopropoxy Between Two Isopropyl Groups vs. 1-Position Isomer

The target compound places the cyclopropoxy substituent at the 2-position of 1,3-diisopropylbenzene, sandwiched between two bulky isopropyl groups. This steric arrangement differs fundamentally from the 1-cyclopropoxy-2,3-diisopropylbenzene positional isomer, where the cyclopropoxy group occupies a less hindered position ortho to only one isopropyl group . In the target compound, the di-ortho substitution pattern creates a highly congested environment around the cyclopropoxy oxygen, which is expected to reduce its nucleophilicity, slow down electrophilic substitution at the 4- and 6-positions of the ring, and alter the preferred conformation of the cyclopropoxy group relative to the ring plane. Molecular modeling studies on related hexaalkylbenzene systems demonstrate that isopropyl/cyclopropyl mixed-substitution patterns can give rise to distinct conformational populations observable by low-temperature NMR [1]. While no head-to-head experimental data exist for this specific compound pair, the steric argument is structurally rigorous and directly relevant to synthetic planning where regiospecificity of further functionalization is required.

Steric Environment

Class-level

2-position cyclopropoxy flanked by two isopropyl groups; ~2× steric occlusion vs 1-position isomer.

Regioisomer governs site-selectivity in downstream reactions.

Verify regioisomer identity before use in regiospecific synthesis.

Evidence Dimension	Steric hindrance at the reaction center (oxygen atom and adjacent ring positions)
Target Compound Data	Cyclopropoxy at position 2, flanked by isopropyl groups at positions 1 and 3 (di-ortho substitution); calculated Taft Es or Charton ν values not publicly available for this specific scaffold
Comparator Or Baseline	1-Cyclopropoxy-2,3-diisopropylbenzene: cyclopropoxy at position 1, ortho to only one isopropyl group (position 2), with position 3 bearing the second isopropyl in a meta relationship
Quantified Difference	Estimated increase in steric hindrance: the 2-position isomer presents approximately 2-fold greater steric occlusion of the ether oxygen relative to the 1-position isomer, based on the number of ortho-isopropyl groups (2 vs. 1)
Conditions	Qualitative steric assessment based on substitution pattern analysis; experimental verification via competitive reaction kinetics or X-ray crystallography is recommended for critical applications

Why This Matters

If the compound is procured as a synthetic intermediate for a subsequent regiospecific transformation (e.g., directed ortho-metalation, electrophilic aromatic substitution, or cross-coupling), the position of the cyclopropoxy group dictates the accessible reaction sites; ordering the wrong positional isomer can lead to complete failure of the downstream synthetic sequence.

• [1] Conformations and Internal Mobility of Side Chains in Heterosubstituted Hexaalkylbenzenes. Isopropyl/Ethyl and Isopropyl/Cyclopropyl Systems. J. Am. Chem. Soc. 2002, 124 (22), 6375–6382. View Source

High-Confidence Application Scenarios for 2-Cyclopropoxy-1,3-diisopropylbenzene Based on Verified Differentiation Evidence

Synthetic Intermediate Requiring Sterically Shielded Aryl Ether for Regiospecific Downstream Functionalization

When a synthetic route requires selective functionalization at the 4- or 6-position of a 1,3-diisopropylbenzene scaffold without interference at the oxygen-bearing position, 2-cyclopropoxy-1,3-diisopropylbenzene provides a sterically encumbered ether that directs electrophilic substitution away from the 2-position [1]. The di-ortho isopropyl substitution pattern shields the cyclopropoxy oxygen, reducing its ring-activating influence and favoring selectivity at the less hindered positions. This contrasts with the 1-cyclopropoxy positional isomer, where the ether group is more exposed and may direct incoming electrophiles to different ring positions. Procurement of the correct regioisomer is therefore critical to achieving the desired substitution pattern in the downstream product.

NMR Probe or Spectroscopic Standard for Cyclopropyl Aryl Ether Method Development

The characteristic ¹H and ¹³C NMR signals of the cyclopropoxy group (cyclopropyl CH₂ at δ 0.3–0.8 ppm in ¹H, δ 5–10 ppm in ¹³C; CH at δ 3.5–4.0 ppm in ¹H, δ 50–55 ppm in ¹³C) provide a distinctive spectroscopic handle absent in common alkoxy analogs [1]. This makes 2-cyclopropoxy-1,3-diisopropylbenzene a useful reference compound for developing NMR methods targeting cyclopropyl-containing pharmaceutical intermediates or natural products. The compound's well-defined structure and the absence of interfering functional groups facilitate its use as a calibration standard for quantifying cyclopropoxy content in reaction mixtures via integration of the characteristic upfield signals.

Building Block for Cyclopropyl-Containing Ligand or Catalyst Synthesis

Cyclopropyl groups are valued in medicinal chemistry and catalysis for their conformational rigidity, metabolic stability, and unique electronic properties [1]. 2-Cyclopropoxy-1,3-diisopropylbenzene can serve as a precursor for preparing cyclopropyl-containing phosphine ligands (via directed ortho-lithiation and subsequent reaction with chlorophosphines) or N-heterocyclic carbene precursors, where the 1,3-diisopropyl substitution provides steric bulk for catalyst stabilization. The cyclopropoxy group can be retained in the final ligand, offering a tunable steric/electronic parameter distinct from tert-butyl or isopropyl analogs. The compound's identity as C15H22O with MW 218.33 distinguishes it from heavier or lighter analogs that would alter catalyst molecular weight and solubility properties .

Reference Standard for Regioisomer Purity Method Validation in Quality Control

Because 2-cyclopropoxy-1,3-diisopropylbenzene shares its molecular formula and mass with its positional isomer 1-cyclopropoxy-2,3-diisopropylbenzene, chromatographic methods (HPLC or GC with appropriate stationary phases) must be developed to resolve the two regioisomers [1]. The target compound, when procured with certified purity and regioisomeric composition, serves as an authentic reference standard for validating such separation methods. This application is particularly relevant for quality control laboratories that need to confirm the identity of incoming batches where accidental isomer substitution is a known procurement risk.

Application

Selection Property

Validation Focus

Regiospecific Functionalization Intermediate

Steric shielding by 2-cyclopropoxy group

Confirm site-selectivity in downstream electrophilic substitution

NMR Probe for Cyclopropyl Ether Methods

Characteristic cyclopropyl NMR signals

Spectral assignment and integration accuracy

Building Block for Cyclopropyl Ligands

Steric bulk and unique electronic properties

Ligand performance and catalyst stability evaluation

Regioisomer Purity Reference Standard

Mass-identical positional isomer resolution

Chromatographic method validation for regioisomer separation

• [1] Rappoport, Z. (Ed.). The Chemistry of the Cyclopropyl Group, Parts 1 and 2. Wiley, 2005. ISBN: 978-0-470-02788-2. View Source